Cas no 108051-48-5 (Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester)

• Product Name: Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester
• CAS No: 108051-48-5
• MF: C₁₈H₁₈O₃S
• MW: 314.398724079132
• CID: 127790
• PubChem ID: 14279620
• Update Time: 2025-04-18

Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,5-(1-oxopropyl)-2-(phenylthio)-, methyl ester
• methyl 2-(2-(phenylthio)-5-propionylphenyl)acetate
• methyl 2-(2-phenylsulfanyl-5-propanoylphenyl)acetate
• 2-PHENYLTHIO-5-PROPIONYLPHENYLACETICACIDMETHYLESTER
• ACMC-20mbar
• AG-D-24171
• AGN-PC-000XF0
• CTK4A5826
• SureCN7030014
• 5-(1-Oxopropyl)-2-(phenylthio)benzeneacetic acid methyl ester
• 108051-48-5
• methyl 5-propionyl-2-phenylthiophenylacetate
• JXZVVGJNQWQZOY-UHFFFAOYSA-N
• DTXSID10558406
• SCHEMBL7030014
• Methyl [2-(phenylsulfanyl)-5-propanoylphenyl]acetate
• FT-0747737
• methyl 2-phenylthio-5-propionylphenylacetate

• Inchi： 1S/C18H18O3S/c1-3-16(19)13-9-10-17(14(11-13)12-18(20)21-2)22-15-7-5-4-6-8-15/h4-11H,3,12H2,1-2H3
• InChI Key： JXZVVGJNQWQZOY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(C(CC)=O)=CC=1CC(=O)OC

Computed Properties

• Exact Mass: 314.09766561g/mol
• Monoisotopic Mass: 314.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.9
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.20
• PSA: 68.67000
• LogP: 4.14600